N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H19N3O3/c1-25-18-4-2-3-5-19(18)26-14-20(24)23-13-15-6-11-22-17(12-15)16-7-9-21-10-8-16/h2-12H,13-14H2,1H3,(H,23,24)
• InChI Key: LAEFKUZBUZPCPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide, commonly known as BMA-10, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. BMA-10 belongs to the class of compounds known as N-alkylated bipyridines, which have been studied extensively for their diverse biological activities.

Scientific Research Applications

Synthesis and Stereochemistry

The synthesis and polymerization of derivatives related to N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide have been explored in polymers with pharmacological activity. For instance, the synthesis of N-(4-methacryloyloxyphenyl), 2-(4-methoxyphenyl) acetamide (OM), a methacrylic derivative of 4-methoxyphenylacetic acid, has been described. This work highlights the stereochemical configuration of polymer chains, analyzed through spectroscopies, showing predominantly syndiotactic polymers with a Bernoullian distribution of tactic sequences. Such studies contribute to understanding the influence of the aromatic character of side substituents on polymer properties (Román & Gallardo, 1992).

Pharmacological Assessment

Research into novel acetamide derivatives, including structures related to N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide, has led to the synthesis of compounds for potential cytotoxic, anti-inflammatory, analgesic, and antipyretic applications. These studies involve multi-step reaction sequences and assessment against standard drugs, showcasing the potential of such compounds in medicinal chemistry (Rani, Pal, Hegde, & Hashim, 2016).

Chemoselective Acetylation

The chemoselective monoacetylation of amino groups, relevant to the chemistry of N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide, has been studied for producing intermediates like N-(2-hydroxyphenyl)acetamide. Such processes are crucial for synthesizing antimalarial drugs, demonstrating the application of these compounds in developing therapeutic agents (Magadum & Yadav, 2018).

PET Radioligands

The development of TSPO radioligands, such as [11C]PBR28, structurally related to N-([2,4'-bipyridin]-4-ylmethyl)-2-(2-methoxyphenoxy)acetamide, highlights the use of such compounds in PET studies. This work facilitates preclinical and clinical PET evaluations in animals and humans, contributing to neuroimaging and pharmacological research (Wang et al., 2009).